Cas no 851262-44-7 (4-(1H-imidazol-4-yl)-2-methylpyridine)

• Product Name: 4-(1H-imidazol-4-yl)-2-methylpyridine
• CAS No: 851262-44-7
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 717031
• PubChem ID: 45120731
• Update Time: 2026-04-29

4-(1H-imidazol-4-yl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(1H-imidazol-5-yl)-2-methyl-
• Pyridine, 4-(1H-imidazol-4-yl)-2-methyl- (9CI)
• 4-(1H-imidazol-4-yl)-2-methylpyridine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(1H-imidazol-4-yl)-2-methylpyridine

Research Briefing on 4-(1H-imidazol-4-yl)-2-methylpyridine (CAS: 851262-44-7) in Chemical Biology and Pharmaceutical Applications

4-(1H-imidazol-4-yl)-2-methylpyridine (CAS: 851262-44-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its imidazole and pyridine moieties, serves as a versatile scaffold for drug discovery and biological probe development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural features of 4-(1H-imidazol-4-yl)-2-methylpyridine make it an attractive candidate for medicinal chemistry. The imidazole ring, a common pharmacophore, is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for interactions with biological targets. Meanwhile, the pyridine ring enhances the compound's solubility and bioavailability, making it suitable for further derivatization. Recent research has focused on optimizing the synthesis of this compound and exploring its potential as a building block for novel therapeutics.

One of the most notable advancements in this area is the development of efficient synthetic routes for 4-(1H-imidazol-4-yl)-2-methylpyridine. A 2023 study published in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the accessibility of the compound but also enables the introduction of diverse functional groups, expanding its utility in drug design. The study also demonstrated the compound's stability under physiological conditions, a critical factor for its potential in vivo applications.

In addition to its synthetic utility, 4-(1H-imidazol-4-yl)-2-methylpyridine has shown promising biological activity. Recent in vitro studies have revealed its inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters identified derivatives of this compound as potent inhibitors of the epidermal growth factor receptor (EGFR), a well-known target in oncology. These findings suggest that further optimization of this scaffold could lead to the development of new anticancer agents with improved efficacy and reduced side effects.

Beyond oncology, researchers have explored the potential of 4-(1H-imidazol-4-yl)-2-methylpyridine in addressing infectious diseases. A 2023 preprint on bioRxiv described its use as a precursor for designing novel antimicrobial agents. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a potential mechanism for combating antibiotic-resistant pathogens. These results underscore the versatility of this scaffold in addressing global health challenges.

Looking ahead, the future of 4-(1H-imidazol-4-yl)-2-methylpyridine research appears promising. Ongoing studies are investigating its application in targeted drug delivery systems and as a fluorescent probe for imaging biological processes. The compound's unique physicochemical properties and modular synthetic accessibility position it as a valuable tool for advancing chemical biology and pharmaceutical innovation. As research progresses, it is expected that new derivatives and applications of this scaffold will continue to emerge, further solidifying its importance in the field.